Cas no 899977-23-2 (1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 899977-23-2
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5491368
• Update Time: 2025-06-20

1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-4-(naphthalen-1-ylmethylsulfanyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C20H20N2O2S/c23-12-11-22-18-10-4-9-17(18)19(21-20(22)24)25-13-15-7-3-6-14-5-1-2-8-16(14)15/h1-3,5-8,23H,4,9-13H2
• InChI Key： LVGPDVQCAVNMHW-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC2=C3C(C=CC=C3)=CC=C2)C2CCCC=2N1CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

Introduction to 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899977-23-2)

The compound 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one, identified by its CAS number 899977-23-2, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines a cyclopentadpyrimidine core with functional groups that suggest potential biological activity, making it a subject of interest for medicinal chemists and biologists alike.

The structural framework of this molecule is notable for its complexity and the variety of interactions it can engage in. The cyclopentadpyrimidine scaffold is a privileged structure in drug discovery, known for its ability to modulate biological pathways through binding to specific targets. In this case, the presence of a 2-hydroxyethyl side chain and a naphthalen-1-ylmethylsulfanyl substituent introduces both hydrophilic and hydrophobic characteristics, which can influence solubility and binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The naphthalen-1-ylmethylsulfanyl group, in particular, has been studied for its ability to interact with sulfur-containing residues in protein targets, which is a common feature in many bioactive molecules. This moiety may contribute to the compound's binding affinity to enzymes or receptors involved in critical metabolic pathways.

The 2-hydroxyethyl group adds another layer of complexity, potentially allowing for hydrogen bonding interactions or affecting the compound's pharmacokinetic properties. Such functionalization is often employed to enhance solubility or improve cell membrane permeability, which are crucial factors in drug development. The cyclopentadpyrimidine core itself is known to exhibit antiviral and anticancer properties, further suggesting that this compound may have therapeutic potential.

In the context of current research, there has been significant interest in developing small molecules that can modulate inflammatory pathways. The structural features of 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one align well with this area of study. The sulfanyl group and the hydroxyl group are both known to participate in redox reactions and can influence the activity of enzymes such as kinases and phosphatases. These enzymes are often dysregulated in inflammatory conditions, making them attractive targets for therapeutic intervention.

Moreover, the naphthalene ring system provides a rigid aromatic platform that can be optimized for binding interactions. Naphthalene derivatives have been widely used in pharmaceuticals due to their ability to engage in π-stacking interactions with aromatic residues in protein targets. This interaction mode is particularly relevant for proteins involved in signal transduction and transcriptional regulation.

Recent studies have also highlighted the importance of polyfunctionalization in drug design. The combination of multiple pharmacophores within a single molecule can lead to enhanced potency and selectivity. In the case of 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one, the presence of both hydrophilic and hydrophobic groups allows for versatile interactions with biological targets.

The cyclopentadpyrimidine scaffold has been explored for its potential as an antiviral agent due to its ability to mimic natural nucleobases and interfere with viral replication processes. The sulfanyl group may further enhance this activity by forming disulfide bonds with viral proteins or by modulating redox-sensitive signaling pathways. These mechanisms are particularly relevant for viruses that rely on host cellular machinery for replication.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. The introduction of the naphthalen-1-ylmethylsulfanyl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the 2-hydroxyethyl side chain necessitates protecting group strategies to prevent unwanted side reactions.

The growing interest in structure-based drug design has led to the development of high-throughput screening methods that can rapidly assess the biological activity of thousands of compounds. These methods have been instrumental in identifying hits like 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one that show promise in preclinical studies. Such screening platforms often rely on computational predictions to prioritize compounds based on their predicted binding affinities and physicochemical properties.

In conclusion, 1-(2-hydroxyethyl)-4-{(naphthalen-1-yl)methylsulfanyl}-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 899977-23-2) represents a structurally complex and potentially bioactive molecule that warrants further investigation. Its unique combination of functional groups and scaffold make it an attractive candidate for drug discovery efforts aimed at modulating inflammatory pathways and other critical biological processes.